Cas no 13640-52-3 (2-(pyridin-3-ylmethyl)cyclopentanone)

• Product Name: 2-(pyridin-3-ylmethyl)cyclopentanone
• CAS No: 13640-52-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1246107
• PubChem ID: 203000
• Update Time: 2025-04-20

2-(pyridin-3-ylmethyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-ylmethyl)cyclopentanone
• 2-(3-Pyridylmethyl)cyclopentanone
• 2-(pyridin-3-ylmethyl)cyclopentan-1-one
• BRN 1450829
• Cyclopentanone, 2-(3-pyridylmethyl)-
• DTXSID70929375
• 2-[(Pyridin-3-yl)methyl]cyclopentan-1-one
• AKOS017983448
• 13640-52-3

• Inchi： 1S/C11H13NO/c13-11-5-1-4-10(11)7-9-3-2-6-12-8-9/h2-3,6,8,10H,1,4-5,7H2
• InChI Key： LCTZYWVQPZZJMG-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC1C=NC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 314.1°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.556
• PSA: 29.96